Cas no 656810-09-2 (Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-)

• Product Name: Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-
• CAS No: 656810-09-2
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 397657
• PubChem ID: 24971964
• Update Time: 2025-04-19

Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-ethoxy-4-(3-hydroxypropoxy)-
• 3-ethoxy-4-(3-hydroxypropoxy)benzaldehyde
• DTXSID60648124
• 656810-09-2
• 3-ethoxy-4-(3-hydroxy-propoxy)-benzaldehyde

• Inchi： 1S/C12H16O4/c1-2-15-12-8-10(9-14)4-5-11(12)16-7-3-6-13/h4-5,8-9,13H,2-3,6-7H2,1H3
• InChI Key： FJVZNSMDTOOFBT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OCC)CCCO

Computed Properties

• Exact Mass: 224.10488
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76